Cas no 149506-42-3 (Benzenepentanenitrile, 4-methoxy-)

• Product Name: Benzenepentanenitrile, 4-methoxy-
• CAS No: 149506-42-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1322067
• Update Time: 2024-08-18

Benzenepentanenitrile, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanenitrile, 4-methoxy-

• Inchi： 1S/C12H15NO/c1-14-12-8-6-11(7-9-12)5-3-2-4-10-13/h6-9H,2-5H2,1H3
• InChI Key： KXSMDQUULIKJBA-UHFFFAOYSA-N
• SMILES： C1(CCCCC#N)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 189.11545

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 347.4±25.0 °C(Predicted)
• PSA: 33.02